Cas no 876138-70-4 (3-Benzyl-N-methyl-3-azabicyclo[3.1.0]hexan-6-amine)

3-Benzyl-N-methyl-3-azabicyclo[3.1.0]hexan-6-amine structure
876138-70-4 structure
Product Name:3-Benzyl-N-methyl-3-azabicyclo[3.1.0]hexan-6-amine
CAS No:876138-70-4
MF:C13H18N2
MW:202.295423030853
MDL:MFCD28404717
CID:1016137
PubChem ID:57362324
Update Time:2025-04-20

3-Benzyl-N-methyl-3-azabicyclo[3.1.0]hexan-6-amine Chemical and Physical Properties

Names and Identifiers

    • 3-Benzyl-N-methyl-3-azabicyclo[3.1.0]hexan-6-amine
    • DTXSID10724386
    • 876138-70-4
    • 3-Benzyl-n-methyl-3-azabicyclo[3.1.0]hexan-6-amine 2hcl
    • SCHEMBL4619365
    • DB-339149
    • MDL: MFCD28404717
    • Inchi: 1S/C13H18N2/c1-14-13-11-8-15(9-12(11)13)7-10-5-3-2-4-6-10/h2-6,11-14H,7-9H2,1H3
    • InChI Key: ONIWGZRBYOFFRX-UHFFFAOYSA-N
    • SMILES: N1(CC2C=CC=CC=2)CC2C(C2C1)NC

Computed Properties

  • Exact Mass: 202.146998583g/mol
  • Monoisotopic Mass: 202.146998583g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 211
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 15.3Ų

3-Benzyl-N-methyl-3-azabicyclo[3.1.0]hexan-6-amine Pricemore >>

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